Cas no 2098008-79-6 (3-(Thiophen-3-yl)-4,5,6,7-tetrahydro-1H-indazole)

• Product Name: 3-(Thiophen-3-yl)-4,5,6,7-tetrahydro-1H-indazole
• CAS No: 2098008-79-6
• MF: C₁₁H₁₂N₂S
• MW: 204.291380882263
• CID: 5042061
• Update Time: 2025-10-29

3-(Thiophen-3-yl)-4,5,6,7-tetrahydro-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 3-(thiophen-3-yl)-4,5,6,7-tetrahydro-1H-indazole
• 3-thiophen-3-yl-4,5,6,7-tetrahydro-1H-indazole
• 3-(Thiophen-3-yl)-4,5,6,7-tetrahydro-1H-indazole

• Inchi： 1S/C11H12N2S/c1-2-4-10-9(3-1)11(13-12-10)8-5-6-14-7-8/h5-7H,1-4H2,(H,12,13)
• InChI Key： QFTVOLZQYZTFLS-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C2=C(CCCC2)NN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 210
• XLogP3: 2.8
• Topological Polar Surface Area: 56.9

Additional information on 3-(Thiophen-3-yl)-4,5,6,7-tetrahydro-1H-indazole

Introduction to 3-(Thiophen-3-yl)-4,5,6,7-tetrahydro-1H-indazole (CAS No. 2098008-79-6)

3-(Thiophen-3-yl)-4,5,6,7-tetrahydro-1H-indazole, identified by the Chemical Abstracts Service Number (CAS No.) 2098008-79-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzothiophene derivatives fused with an indazole scaffold, making it a structurally intriguing molecule with potential biological activity. The presence of both thiophene and indazole moieties suggests a rich interplay of electronic and steric effects that could modulate its interactions with biological targets.

The thiophen-3-yl substituent in the molecule is a key feature that contributes to its unique chemical properties. Thiophenes are well-known for their aromatic stability and ability to participate in various electronic transitions, which makes them valuable in the design of pharmaceuticals targeting neurological disorders, cancer, and infectious diseases. The indazole ring system, on the other hand, is a prominent scaffold in many bioactive molecules, including some FDA-approved drugs. Its structural motif is often associated with properties such as bioavailability and binding affinity to specific protein targets.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic applications. Among these, 3-(Thiophen-3-yl)-4,5,6,7-tetrahydro-1H-indazole has emerged as a compound of interest due to its potential pharmacological properties. The tetrahydroindazole moiety introduces flexibility to the molecule, which can be advantageous in optimizing pharmacokinetic profiles. This structural feature allows for conformational diversity, which may enhance binding efficacy to biological receptors or enzymes.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of the thiophene and indazole rings creates a platform that can be modified to target various disease pathways. For instance, studies have suggested that derivatives of this class may exhibit inhibitory activity against certain kinases and enzymes involved in cancer progression. Additionally, the structural similarity to known bioactive compounds makes it a promising candidate for structure-based drug design.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such molecules with high precision. Molecular docking studies have been conducted using 3-(Thiophen-3-yl)-4,5,6,7-tetrahydro-1H-indazole as a query molecule against several protein targets relevant to human health. These studies have provided insights into how the thiophene and indazole moieties interact with biological systems at the molecular level. For example, one study demonstrated that certain derivatives of this compound could bind tightly to ATP-binding pockets of kinases, suggesting their potential as inhibitors.

The synthesis of 3-(Thiophen-3-yl)-4,5,6,7-tetrahydro-1H-indazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the desired substituents. Advances in catalytic methods have also made it possible to synthesize this compound more efficiently and with reduced environmental impact.

From a medicinal chemistry perspective, the versatility of 3-(Thiophen-3-yl)-4,5,6,7-tetrahydro-1H-indazole lies in its ability to be further modified to explore different pharmacological profiles. For instance, introducing additional substituents at various positions on the thiophene or indazole rings can alter electronic properties and binding affinities. Such modifications are crucial in optimizing drug candidates for clinical development.

The compound's potential applications extend beyond oncology. Research has also explored its role in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The indazole scaffold is particularly relevant here due to its presence in several neuroprotective agents. Moreover, the thiophene moiety may contribute to antioxidant properties that could be beneficial in mitigating neurodegenerative processes.

In conclusion,3-(Thiophen-3-yl)-4,5,6,7-tetrahydro-1H-indazole (CAS No. 2098008-79-6) represents a structurally fascinating molecule with significant therapeutic potential. Its unique combination of heterocyclic moieties offers opportunities for designing novel drugs targeting various diseases. As research continues to uncover new applications for this compound and its derivatives,it is likely to remain at the forefront of pharmaceutical innovation.